Cas no 646998-82-5 (Hydrazinecarboxamide,N-2-pyrazinyl-)

• Product Name: Hydrazinecarboxamide,N-2-pyrazinyl-
• CAS No: 646998-82-5
• MF: C₅H₇N₅O
• MW: 153.141979455948
• CID: 500261
• PubChem ID: 45122788
• Update Time: 2025-04-19

Hydrazinecarboxamide,N-2-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,N-2-pyrazinyl-
• Hydrazinecarboxamide,N-pyrazinyl- (9CI)
• N-(pyrazin-2-yl)hydrazinecarboxamide
• AKOS026732387
• 646998-82-5
• 1-amino-3-pyrazin-2-ylurea

• Inchi： 1S/C5H7N5O/c6-10-5(11)9-4-3-7-1-2-8-4/h1-3H,6H2,(H2,8,9,10,11)
• InChI Key： QHPMTLBXUDJTFC-UHFFFAOYSA-N
• SMILES： O=C(NN)NC1C=NC=CN=1

Computed Properties

• Exact Mass: 153.06521
• Monoisotopic Mass: 153.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 92.9A^2

Experimental Properties

• PSA: 92.93